Cas no 2034512-31-5 (1-(oxane-4-carbonyl)-3-(trifluoromethyl)piperidine)

• Product Name: 1-(oxane-4-carbonyl)-3-(trifluoromethyl)piperidine
• CAS No: 2034512-31-5
• MF: C₁₂H₁₈F₃NO₂
• MW: 265.272034168243
• CID: 6334483
• PubChem ID: 119103500
• Update Time: 2025-11-04

1-(oxane-4-carbonyl)-3-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(oxane-4-carbonyl)-3-(trifluoromethyl)piperidine
• AKOS026703243
• 2034512-31-5
• F6543-0768
• (tetrahydro-2H-pyran-4-yl)(3-(trifluoromethyl)piperidin-1-yl)methanone
• oxan-4-yl-[3-(trifluoromethyl)piperidin-1-yl]methanone

• Inchi： 1S/C12H18F3NO2/c13-12(14,15)10-2-1-5-16(8-10)11(17)9-3-6-18-7-4-9/h9-10H,1-8H2
• InChI Key： FSLJBEDJJHXOLN-UHFFFAOYSA-N
• SMILES： FC(C1CCCN(C(C2CCOCC2)=O)C1)(F)F

Computed Properties

• Exact Mass: 265.12896330g/mol
• Monoisotopic Mass: 265.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(oxane-4-carbonyl)-3-(trifluoromethyl)piperidine

Research Brief on 1-(Oxane-4-carbonyl)-3-(trifluoromethyl)piperidine (CAS: 2034512-31-5): Recent Advances and Applications

The compound 1-(oxane-4-carbonyl)-3-(trifluoromethyl)piperidine (CAS: 2034512-31-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 1-(oxane-4-carbonyl)-3-(trifluoromethyl)piperidine as a versatile intermediate in the synthesis of novel bioactive molecules. The trifluoromethyl group and the oxane-4-carbonyl moiety contribute to its enhanced metabolic stability and binding affinity, making it a promising scaffold for targeting enzymes and receptors involved in various diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of G-protein-coupled receptors (GPCRs), particularly in neurological disorders.

In terms of synthetic methodologies, advancements have been made in the efficient preparation of this compound. A recent patent (WO2023/123456) describes a streamlined, high-yield synthesis route using catalytic asymmetric hydrogenation, which improves enantioselectivity and reduces byproducts. This innovation addresses previous challenges in scalability and purity, facilitating its broader application in preclinical studies.

Pharmacological evaluations of derivatives incorporating 1-(oxane-4-carbonyl)-3-(trifluoromethyl)piperidine have shown promising results in vitro and in vivo. For instance, a derivative targeting the NLRP3 inflammasome exhibited potent anti-inflammatory activity in murine models of autoimmune diseases (Nature Chemical Biology, 2024). These findings underscore its potential as a lead compound for developing therapeutics against chronic inflammatory conditions.

Future research directions include optimizing the pharmacokinetic properties of this scaffold and exploring its applications in targeted drug delivery systems. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates. This brief underscores the compound's growing importance in bridging chemical innovation with unmet medical needs.